Cas no 55660-68-9 (4-acetylphenyl 4-nitrobenzenesulfonate)

4-acetylphenyl 4-nitrobenzenesulfonate Properties

Names and Identifiers

• 4-acetylphenyl 4-nitrobenzenesulfonate
• NSC-146143
• NSC146143
• 55660-68-9
• 4-Acetylphenyl 4-nitrobenzene-1-sulfonate
• AKOS003619101
• DTXSID90971013
• +Expand

• InChIKey： LVHCZMCBHGZLLI-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H11NO6S/c1-10(16)11-2-6-13(7-3-11)21-22(19,20)14-8-4-12(5-9-14)15(17)18/h2-9H,1H3
• SMILES： CC(=O)C1=CC=C(C=C1)OS(=O)(=O)C2=CC=C(C=C2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 321.03073
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 4
• Monoisotopic Mass: 321.031
• Heavy Atom Count: 22
• Complexity: 504
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 115Ų

Experimental Properties

• LogP: 4.16910
• PSA: 103.58
• Refractive Index: 1.599
• Boiling Point: 529°C at 760 mmHg
• Flash Point: 273.7°C
• Density: 1.418